Cas no 1021229-38-8 (N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1021229-38-8
• MF: C₂₃H₂₂N₄O₃S
• MW: 434.510783672333
• CID: 5381980
• Update Time: 2025-10-25

N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-Methoxyphenyl)methyl]-2-[[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio]acetamide
• N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C23H22N4O3S/c1-29-18-8-6-17(7-9-18)20-13-21-23(24-10-11-27(21)26-20)31-15-22(28)25-14-16-4-3-5-19(12-16)30-2/h3-13H,14-15H2,1-2H3,(H,25,28)
• InChI Key： DSQMMSMJNXEGDW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(OC)C=C3)C=C12

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.81±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021229-38-8): A Comprehensive Overview

N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide, also known by its CAS number 1021229-38-8, is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyrazines and features a unique structural arrangement that includes a methoxyphenyl group and a sulfanyl acetamide moiety. The intricate structure of this compound has attracted considerable attention from researchers due to its potential biological activities and therapeutic applications.

The chemical structure of N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is characterized by the presence of multiple functional groups, including the methoxyphenyl substituents, which are known for their influence on the compound's pharmacological properties. The pyrazolopyrazine core is a key structural element that contributes to the compound's stability and reactivity. The sulfanyl acetamide group further enhances the compound's solubility and bioavailability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide have also been studied in detail. In vivo experiments using animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for its potential use as an orally administered therapeutic agent.

Safety and toxicity assessments are essential components of drug development, and N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has undergone rigorous testing in this regard. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support its further evaluation in clinical trials.

In conclusion, N-[(3-methoxyphenyl)methyl]-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021229-38-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and anticancer therapies. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.